BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for
Angiogenesis Inhibitor (CAS 186611-44-9)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Angiogenesis inhibitor 4

Cat. No.: B12380607

For research use only. Not for use in diagnostic procedures.

Introduction

This document provides detailed application notes and protocols for the use of the
Angiogenesis Inhibitor, CAS 186611-44-9, also known as (Z,E)-3-(Imidazol-4-
ylmethylene)indolin-2-one. This cell-permeable indolinone compound is a small molecule
inhibitor that demonstrates anti-angiogenic properties.[1][2][3] It functions as a moderate ATP-
competitive inhibitor of human Epidermal Growth Factor Receptor (hEGF-R) tyrosine kinase
activity.[1][2] These characteristics make it a valuable tool for researchers studying
angiogenesis and developing potential anti-cancer therapeutics.

These notes offer guidance on the solubility of this inhibitor and provide step-by-step protocols
for its preparation and application in common in vitro and ex vivo angiogenesis assays.
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Characteristic Value

CAS Number 186611-44-9

Synonyms (Z,E)-3-(Imidazol-4-ylmethylene)indolin-2-one
Molecular Formula C12H9N30

Molecular Weight 211.22 g/mol

Appearance Yellow solid

Purity >95% (HPLC)

Storage Store at 2-8°C. Protect from light.

Solubility Data

Proper dissolution of the inhibitor is critical for accurate and reproducible experimental results.

The solubility of the Angiogenesis Inhibitor (CAS 186611-44-9) in commonly used solvents is

summarized below. It is recommended to prepare a concentrated stock solution in DMSO,

which can then be diluted to the final working concentration in aqueous buffers or cell culture

media.
Solvent Solubility
DMSO 5 mg/mL[1][2]

Aqueous Buffers (e.g., PBS)

Poorly soluble

Ethanol

Sparingly soluble

Cell Culture Media

Sparingly soluble

Note: When diluting the DMSO stock solution into aqueous solutions, ensure that the final

concentration of DMSO is kept low (typically <0.5%) to avoid solvent-induced artifacts in

biological assays.

Experimental Preparation and Workflow
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The following diagram illustrates a general workflow for the preparation and use of the
Angiogenesis Inhibitor in experimental settings.

Angiogenesis Inhibitor
(Solid, CAS 186611-44-9)

Dissolve in DMSO

to create a concentrated stock solution
(e.g., 10 mM)

Aliquot stock solution
for single use

Store aliquots at -20°C or -80°C
(Protect from light)

Thaw one aliquot

Dilute stock solution
in appropriate medium
to final working concentration

In Vitro / Ex Vivo Assay In Vivo Model
(e.g., Tube Formation, Aortic Ring) (e.g., CAM Assay, Xenograft)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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